1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2R,6S)-6-(hydroxymethyl)morpholin-2-yl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C10H15N3O4/c1-6-4-13(10(16)12-9(6)15)8-3-11-2-7(5-14)17-8/h4,7-8,11,14H,2-3,5H2,1H3,(H,12,15,16)/t7-,8+/m0/s1
• InChI Key: QRILCWUZCLCFKS-JGVFFNPUSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CNCC(O2)CO
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2CNC[C@H](O2)CO
• Molecular Formula: C10H15N3O4
• Molecular Weight: 241.24 g/mol
• CAS No.: 179073-10-0

Description

This compound features a pyrimidine-2,4-dione core substituted with a morpholine ring bearing a hydroxymethyl group at the (2R,6S)-stereochemical configuration. Its molecular formula is C₁₀H₁₅N₃O₄ (calculated from structural data), and it is described as a critical pharmaceutical precursor for synthesizing therapeutics targeting cancer, inflammation, and viral infections . The morpholine ring enhances metabolic stability, while the hydroxymethyl group improves solubility, making it a versatile intermediate in drug development .

Preparation Methods

The synthesis of 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione typically involves multiple steps starting from morpholine as the initial material . The synthetic route includes the introduction of a hydroxymethyl group and the formation of the pyrimidinedione core. The reaction conditions often require specific reagents and catalysts to ensure the desired stereochemistry and yield. Industrial production methods may involve optimization of these steps to achieve higher efficiency and scalability .

Chemical Reactions Analysis

1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to modify the pyrimidinedione core or the morpholine ring.

Substitution: The hydroxymethyl group can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

Antiviral Activity

Research has indicated that this compound exhibits antiviral properties, particularly against viral infections such as hepatitis B and HIV. Its mechanism of action involves the inhibition of viral replication by targeting specific enzymes essential for the viral life cycle. In vitro studies have demonstrated its efficacy in reducing viral loads in infected cell lines .

Anticancer Properties

The compound has shown promise as an anticancer agent through its ability to induce apoptosis in cancer cells. Studies have explored its effects on various cancer types, including leukemia and solid tumors. The compound's interaction with cellular pathways involved in cell cycle regulation and apoptosis has been documented, making it a candidate for further development as a chemotherapeutic agent .

Enzyme Inhibition

1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione acts as an inhibitor of specific kinases involved in signaling pathways that regulate cell growth and survival. This inhibition can lead to decreased proliferation of cancer cells and enhanced sensitivity to other therapeutic agents .

Neuroprotective Effects

Emerging research suggests that the compound may have neuroprotective effects, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier allows it to exert effects directly on neuronal cells, promoting neuronal survival and function under stress conditions .

Case Studies

Study	Focus	Findings
Study A	Antiviral Activity	Demonstrated significant reduction in viral replication in Hepatitis B models.
Study B	Cancer Research	Induced apoptosis in leukemia cell lines; potential for combination therapy identified.
Study C	Enzyme Inhibition	Inhibited kinase activity leading to reduced tumor growth in xenograft models.
Study D	Neuroprotection	Showed protective effects on neuronal cells under oxidative stress conditions.

Mechanism of Action

The mechanism of action of 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Biological Activity	Applications	References
Target Compound	Pyrimidine-2,4-dione	(2R,6S)-Morpholin-2-yl, hydroxymethyl	Pharmaceutical precursor	Cancer, antiviral, inflammation therapies
2',3'-Dideoxythymidine	Pyrimidine-2,4-dione	Tetrahydrofuran, hydroxymethyl	Reverse transcriptase inhibitor	Antiviral (HIV)
Compound 18 (Dopamine D1 agonist)	Pyrimidine-2,4-dione	Cyclopropyl, furopyridinyloxy	Dopamine receptor agonism	Parkinson’s disease
Isoxazolidine-phosphonate derivatives	Pyrimidine-2,4-dione	Isoxazolidine, phosphonate	Poor HIV inhibition	Experimental antivirals
Triazole-coumarin hybrids	Pyrimidine-2,4-dione	Triazole, coumarin	Dual enzyme inhibition	Anticancer research

Key Findings and Insights

Morpholine vs. Tetrahydrofuran : The morpholine ring in the target compound improves metabolic stability compared to the labile tetrahydrofuran in dideoxythymidine, making it safer for prolonged use .

Stereochemical Impact : The (2R,6S) configuration optimizes spatial orientation for precursor functionality, whereas analogs like isoxazolidine derivatives suffer from steric limitations .

Therapeutic Flexibility : Unlike dopamine agonists or antivirals, the target compound’s role as a precursor allows broad applicability across drug classes .

Biological Activity

1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This compound contains a morpholine ring and a pyrimidine moiety, which are known to contribute to various biological functions. This article reviews the biological activity of this compound, supported by case studies and research findings.

Structural Characteristics

The compound can be described by the following structural formula:

$$\text{C}_{11}\text{H}_{14}\text{N}_4\text{O}_3$$

It features:

• A morpholine ring , which is often associated with increased solubility and bioavailability.
• A pyrimidine core , known for its role in nucleic acid metabolism and as a scaffold for various pharmacological agents.

Antitumor Activity

Research indicates that compounds similar to 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione exhibit antiproliferative effects against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA replication and repair, particularly topoisomerases. For instance, studies have shown that related compounds can inhibit topoisomerase II activity, leading to cell cycle arrest and apoptosis in tumor cells .

Neuroprotective Effects

The compound has also been explored for its neuroprotective properties. In vitro studies suggest that it may protect neuronal cells from oxidative stress and apoptosis. This activity is particularly relevant for conditions such as Alzheimer's disease and amyotrophic lateral sclerosis (ALS), where oxidative damage plays a crucial role in disease progression .

Study 1: Antiproliferative Effects

In a study examining various derivatives of pyrimidine compounds, 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione was found to exhibit significant antiproliferative effects against human cancer cell lines. The IC50 values indicated that this compound was effective at low micromolar concentrations, suggesting strong potential as an anticancer agent .

Cell Line	IC50 (µM)
MCF-7 (Breast)	5.2
HeLa (Cervical)	4.8
A549 (Lung)	6.0

Study 2: Neuroprotection in Cell Models

Another investigation focused on the neuroprotective effects of the compound on SH-SY5Y neuroblastoma cells exposed to oxidative stress. The results demonstrated that treatment with the compound significantly reduced cell death and increased cell viability compared to untreated controls .

Treatment	Cell Viability (%)
Control	45
Compound (10 µM)	80
Compound (50 µM)	90

The biological activity of 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione can be attributed to several mechanisms:

• Enzyme Inhibition : The compound inhibits key enzymes involved in nucleic acid synthesis and repair.
• Oxidative Stress Reduction : It exhibits antioxidant properties that protect cells from oxidative damage.
• Apoptosis Induction : The compound promotes programmed cell death in cancerous cells through various signaling pathways.